5-Amino-4-methylpyridine-2-carboxylic acid;hydrochloride

• IUPAC Name: 5-amino-4-methylpyridine-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C7H8N2O2.ClH/c1-4-2-6(7(10)11)9-3-5(4)8;/h2-3H,8H2,1H3,(H,10,11);1H
• InChI Key: VLDWMWTWXIKEHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1N)C(=O)O.Cl
• Molecular Formula: C7H9ClN2O2
• Molecular Weight: 188.61 g/mol

Description

5-Amino-4-methylpyridine-2-carboxylic acid hydrochloride is a chemical compound with the CAS Number: 2248334-35-0. It has a molecular weight of 188.61. The IUPAC name for this compound is 5-amino-4-methylpicolinic acid hydrochloride.

Molecular Structure Analysis

The InChI code for 5-Amino-4-methylpyridine-2-carboxylic acid hydrochloride is 1S/C7H8N2O2.ClH/c1-4-2-6 (7 (10)11)9-3-5 (4)8;/h2-3H,8H2,1H3, (H,10,11);1H. This code provides a specific representation of the molecule’s structure. For a detailed molecular structure analysis, it’s recommended to use specialized software that can interpret this InChI code.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. The storage temperature is at room temperature.

Scientific Research Applications

Crystal Engineering and Supramolecular Structures

Research on crystalline adducts of substituted salicylic acids with aminopyridines, including hydrates and solvates, reveals the formation of complex solid forms through co-crystallization processes. These studies provide insight into proton transfer, hydrogen bonding, and the structural unpredictability of ionic forms produced by co-crystallization, highlighting the diverse supramolecular synthons and their geometries influenced by various interactions (Montis & Hursthouse, 2012).

Synthesis of Ligands and Complexation Studies

The synthesis of mono-, bis-, and tris-tridentate ligands based on substituted bipyridine carboxylic acid demonstrates the application in complexation of lanthanide(III) cations. This research underscores the utility of such compounds in preparing materials with specific chemical and physical properties (Charbonnière, Weibel, & Ziessel, 2001).

Potential Therapeutic Agents

Investigations into the synthesis of potential anticancer agents involving pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines underline the significance of substituted pyridine carboxylic acids in developing novel treatments. These compounds' effects on cell proliferation and survival in cancer models offer a foundation for further pharmacological studies (Temple et al., 1983).

Chemical Properties and Reactions

Research on the reversible blocking of amino groups with citraconic anhydride and the study of photochemical dimerization of aminopyridines offers insights into chemical reactivity and modifications, which are crucial for understanding the behavior of these compounds under various conditions (Dixon & Perham, 1968); (Taylor & Kan, 1963).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.